Cas no 1566056-00-5 (3-Bromo-5-sulfanylbenzoic Acid)

• Product Name: 3-Bromo-5-sulfanylbenzoic Acid
• CAS No: 1566056-00-5
• MF: C₇H₅BrO₂S
• MW: 233.082400083542
• CID: 5056608
• Update Time: 2025-06-10

3-Bromo-5-sulfanylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-mercaptobenzoic acid
• 3-bromo-5-sulfanylbenzoic acid
• 3-Bromo-5-sulfanylbenzoic Acid

• Inchi： 1S/C7H5BrO2S/c8-5-1-4(7(9)10)2-6(11)3-5/h1-3,11H,(H,9,10)
• InChI Key： DWVCYNQQAQERQX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(=O)O)C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 3-Bromo-5-sulfanylbenzoic Acid

Comprehensive Overview of 3-Bromo-5-sulfanylbenzoic Acid (CAS No. 1566056-00-5): Properties, Applications, and Industry Insights

3-Bromo-5-sulfanylbenzoic Acid (CAS No. 1566056-00-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This brominated benzoic acid derivative features a unique molecular structure combining a carboxylic acid group with a sulfanyl (thiol) substituent, making it valuable for drug intermediate synthesis and bioconjugation applications. Researchers are particularly interested in its potential as a building block for bioactive molecules and functional materials.

The compound's dual functional groups enable diverse chemical modifications, addressing current industry demands for multifunctional intermediates. Recent studies highlight its utility in developing targeted drug delivery systems, where the thiol group facilitates conjugation with nanoparticles or proteins. The bromine atom offers excellent leaving group properties for subsequent cross-coupling reactions, particularly relevant in palladium-catalyzed transformations popular in modern organic synthesis.

From a green chemistry perspective, 3-Bromo-5-sulfanylbenzoic Acid aligns with the growing emphasis on atom-efficient synthesis. Its molecular architecture allows for streamlined preparation of complex structures, reducing synthetic steps and minimizing waste - key considerations in today's sustainable pharmaceutical manufacturing. Analytical chemists value this compound as a HPLC reference standard for method development, especially in analyzing sulfur-containing pharmaceuticals.

The thermal stability and crystallinity properties of 1566056-00-5 make it suitable for X-ray diffraction studies, providing structural insights valuable for computational chemistry and molecular modeling applications. These characteristics address frequent search queries about structure-activity relationships in drug design. The compound's solubility profile (moderate in polar organic solvents) meets formulation challenges discussed in preclinical development forums.

Quality specifications for 3-Bromo-5-sulfanylbenzoic Acid typically include ≥95% purity by HPLC analysis, with strict control of heavy metal content for pharmaceutical applications. Storage recommendations emphasize protection from moisture and oxidation, reflecting common concerns about thiol compound stability. These parameters respond to frequent searches about handling sensitive reagents in laboratory settings.

Emerging applications in biomaterials engineering leverage the compound's ability to form disulfide bridges, particularly in designing responsive drug release systems. This connects with trending topics in smart therapeutics and stimuli-responsive materials. The scientific community also explores its potential in metal-organic frameworks (MOFs) creation, addressing current interests in porous materials for catalysis and sensing.

Patent literature reveals growing utilization of CAS 1566056-00-5 in kinase inhibitor development, particularly for oncology targets. This aligns with pharmaceutical industry focus on targeted cancer therapies and answers common queries about small molecule drug components. The compound's metabolic stability characteristics make it attractive for medicinal chemistry optimization programs.

From a regulatory standpoint, proper documentation of 3-Bromo-5-sulfanylbenzoic Acid includes comprehensive SDS preparation and analytical certificates, addressing laboratory safety concerns frequently searched by researchers. The compound's spectroscopic fingerprints (characteristic IR and NMR signals) provide valuable reference data for quality control, responding to analytical chemists' needs for compound verification methods.

Future research directions may explore its potential in peptide modification and bioconjugation techniques, areas experiencing rapid growth in biopharmaceutical development. The compound's balanced lipophilicity profile (calculated LogP ~2.1) makes it particularly interesting for CNS drug discovery, connecting with neuroscience research trends. These applications position 1566056-00-5 as a versatile tool in modern chemical biology investigations.